Docosa-1,3,5,7,9,11-hexaen-1-OL

• CAS No.: 115111-97-2
• Molecular Formula: C22H34O
• Molecular Weight: 314.5 g/mol
• IUPAC Name: docosa-1,3,5,7,9,11-hexaen-1-ol
• InChI: InChI=1S/C22H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h11-23H,2-10H2,1H3
• InChI Key: KKQBNQXZNTVMBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC=CC=CC=CC=CC=CC=CO

Description

Docosa-1,3,5,7,9,11-hexaen-1-OL is a useful research compound. Its molecular formula is C22H34O and its molecular weight is 314.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.28 g (33.7 mmol) of lithium aluminum hydride (LiAlH4) and 100 ml of anhydrous dietylether were placed into an eggplant-shape flask of which air had been replaced by argon gas, and kept at 0° C. To the mixture was added dropwise over about 30 minutes the solution of 10 g (28.1 mmol) of ethyl docosahexaenate in diethylether (20 ml of anhydrous diethylether), and then stirred at 0° C. for 30 minutes. After stirring, ethyl acetate and the saturated solution of sodium chloride were added to the reaction mixture, followed by removal of the precipitate by filtration. The filtrate was concentrated under reduced pressure, and purified by silica gel open column chromatography (hexane:ethyl acetate=5:1), to give 5.67 g of docosahexaenol (abbreviated as DHA-OH somewhere hereinafter).